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Compound of Interest

Compound Name:
4-Fluoro-2-methylbenzenesulfonyl

chloride

Cat. No.: B1303445 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 4-Fluoro-2-
methylbenzenesulfonyl Chloride

This technical guide provides a comprehensive overview of the safety, handling, and properties

of 4-Fluoro-2-methylbenzenesulfonyl chloride, designed for researchers, scientists, and

professionals in drug development. All data is collated from official Safety Data Sheets (SDS)

and presented in a structured format for clarity and ease of use.

Chemical Identification and Properties
4-Fluoro-2-methylbenzenesulfonyl chloride is a corrosive organic compound used as a

reagent in chemical synthesis.[1] Accurate identification is critical for safety and experimental

success.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name
4-fluoro-2-methylbenzene-1-sulfonyl
chloride

CAS Number 7079-48-3[1]

Molecular Formula C₇H₆ClFO₂S[1]

Molecular Weight 208.64 g/mol [1]

Synonyms
4-Fluoro-o-toluenesulfonyl chloride, 2-

(Chlorosulphonyl)-5-fluorotoluene[2]

InChI Key XLPGWKNCWMFHOD-UHFFFAOYSA-N

| Canonical SMILES | Cc1cc(F)ccc1S(Cl)(=O)=O |

Table 2: Physical and Chemical Properties

Property Value

Physical State Liquid[2]

Color Colorless to Yellow[2]

Boiling Point 245-246 °C[1]

Density 1.433 g/mL at 25 °C[1]

Refractive Index n20/D 1.5370

Flash Point >110 °C (>230 °F) - closed cup[2]

| Sensitivity | Moisture Sensitive[2] |

Hazard Identification and Safety
This chemical is classified as corrosive and requires stringent safety measures during handling.

Table 3: GHS Hazard Classification | | | | --- | --- | | Pictogram |
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alt text

GHS05 | | Signal Word | Danger | | Hazard Statements | H314: Causes severe skin burns and
eye damage. | | Precautionary Statements | P260, P264, P280, P301+P330+P331,
P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, P501[3] | | Hazard
Class | 8[2] | | Packing Group | II[2] | | WGK Germany | 3 |

Safe Handling and Emergency Protocols
Adherence to established protocols is mandatory to ensure personnel safety and minimize

environmental impact.

First Aid Measures
Immediate action is required in case of exposure.

Table 4: First Aid Protocols

Exposure Route Protocol

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Immediately
call a POISON CENTER or doctor. If
breathing is difficult, give oxygen.[3][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Immediately call a POISON CENTER

or doctor.[3][4][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[3][4][5]

| Ingestion | Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Call a POISON CENTER or doctor immediately.[3][4][5] |
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Handling, Storage, and Personal Protection
Table 5: Handling and Storage Guidelines

Aspect Recommendation

Handling

Wear protective gloves, clothing, eye
protection, and face protection. Do not
breathe dust, fume, gas, mist, vapors, or
spray. Handle in a well-ventilated place.[3]
[4]

Storage

Store locked up. Keep container tightly closed in

a dry, cool, and well-ventilated place. Store

under an inert atmosphere.[2][3]

| Incompatibilities | Strong oxidizing agents, strong bases, water.[6] |

Table 6: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Use chemical safety goggles and/or a
face shield.

Skin Protection
Wear chemically resistant gloves (e.g., Butyl

rubber, Viton) and protective clothing.

| Respiratory Protection | Use a full-face respirator with a combination filter for organic vapor

and acid gas (type ABEK) or a self-contained breathing apparatus (SCBA) for emergencies. |

Accidental Release and Disposal Protocol
Methodology for Spill Containment and Cleanup:

Evacuate: Immediately evacuate personnel from the spill area. Ensure adequate ventilation

and remove all ignition sources.[3]
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Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.

Absorption: Cover the spill with a dry, inert material such as sand, earth, or vermiculite.

Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,

closed container for disposal.[3]

Decontamination: Clean the affected area thoroughly with a suitable solvent, followed by

washing with soap and water.

Waste Disposal: Disposal must be conducted in accordance with local, regional, and national

regulations. The material should be entrusted to a licensed waste disposal company.[4] Do not

dispose of it into the environment.

Stability and Reactivity
Understanding the chemical's stability is key to preventing hazardous situations.

Table 7: Stability and Reactivity Profile

Parameter Description

Reactivity

Reacts with water, generating heat and
corrosive fumes.[6] Reaction with water
on some metals can release flammable
hydrogen gas.[6]

Chemical Stability
Stable under recommended storage conditions

(cool, dry, inert atmosphere).[6]

Conditions to Avoid
Exposure to moisture, heat, and incompatible

materials.[7]

Incompatible Materials
Strong bases, strong oxidizing agents, water,

alcohols, amines.

| Hazardous Decomposition | Thermal decomposition can produce toxic gases such as carbon

oxides, sulfur oxides, hydrogen chloride, and hydrogen fluoride.[6][8] |
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Transport Information
Table 8: Transport Regulations

Regulation Details

UN Number UN3265

Proper Shipping Name
Corrosive liquid, acidic, organic, n.o.s. (4-

Fluoro-2-methylbenzenesulfonyl chloride)

Transport Hazard Class 8

| Packing Group | II |

Visualized Workflows and Relationships
Safe Handling and Emergency Workflow
The following diagram illustrates the logical workflow for safely managing 4-Fluoro-2-
methylbenzenesulfonyl chloride, from initial preparation to emergency response.
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Preparation & Handling

Emergency Response

Storage & Disposal

Risk Assessment

Don PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood

Handle Under
Inert Atmosphere Exposure Event

If incident occurs

Spill Event

If incident occurs

Store Tightly Sealed
in Cool, Dry Place

Post-Experiment Initiate First Aid
(Table 4)

Seek Immediate
Medical Attention

Evacuate & Ventilate

Contain & Absorb

Label as Hazardous Waste

After Cleanup

Dispose via Licensed
Waste Contractor

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response.
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General Sulfonamide Synthesis Protocol
This diagram shows a typical experimental workflow for using 4-Fluoro-2-
methylbenzenesulfonyl chloride to synthesize a sulfonamide, a common application in drug

discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1303445?utm_src=pdf-body
https://www.benchchem.com/product/b1303445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reagent Addition

Reaction & Workup

Purification & Analysis

1. Dissolve amine substrate
and base (e.g., pyridine)

in anhydrous solvent (e.g., DCM)
under Nitrogen.

2. Cool solution
to 0 °C

(ice bath).

3. Add 4-Fluoro-2-methyl-
benzenesulfonyl chloride

dropwise via syringe.

4. Stir at 0 °C to RT.
Monitor by TLC/LC-MS.

5. Quench with H₂O.
Separate organic layer.

6. Wash with dilute HCl,
NaHCO₃(aq), and brine.

7. Dry over Na₂SO₄,
filter, and concentrate.

8. Purify crude product
(e.g., Flash Chromatography).

9. Characterize pure product
(NMR, MS, etc.).

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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